6-(2-furylmethyl)-3-(2-pyridyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-(furan-2-ylmethyl)-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C15H10N4O3S/c20-14-13-12(11(18-23-13)10-5-1-2-6-16-10)17-15(21)19(14)8-9-4-3-7-22-9/h1-7H,8H2,(H,17,21)
• InChI Key: PTCCTLULESEGLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NSC3=C2NC(=O)N(C3=O)CC4=CC=CO4
• Molecular Formula: C15H10N4O3S
• Molecular Weight: 326.3 g/mol

Description

6-(2-furylmethyl)-3-(2-pyridyl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound possesses a unique chemical structure that allows it to interact with various biological targets, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Biological Activity

Isothiazolopyrimidines and their derivatives have been synthesized and evaluated for various biological activities, including antimicrobial and anticancer properties. For instance, novel [1,2,4]triazolo[1,5-c]pyrimidines and pyrimido[1,6-b][1,2,4]triazine derivatives have shown antimicrobial activity (El-Agrody et al., 2001). Another study focused on the mild and efficient synthesis of 6H-oxazolo[3,2-f]pyrimidine-5,7-dione scaffolds, highlighting their potential in creating compounds with cytotoxic activity against various cancer cell lines (Mieczkowski et al., 2016).

Antiviral Activity

Specific isothiazolopyrimidine derivatives have demonstrated strong activity against various viruses, including L-1210 leukemia and Ehrlich carcinoma, showcasing their potential as antiviral agents (Machoń et al., 1987).

Supramolecular Chemistry

Research in supramolecular chemistry has explored the use of pyrimidine derivatives in creating hydrogen-bonded supramolecular assemblies. This includes investigations into novel pyrimidine derivatives as suitable ligands for co-crystallization, forming complex structures with potential applications in materials science (Fonari et al., 2004).

Antimicrobial and Anti-Human Cytomegalovirus Activity

Several studies have synthesized new thiadiazoles, thioamides, and triazolopyrimidines, assessing their antimicrobial activity against a broad spectrum of microorganisms. This highlights the role of pyrimidine derivatives in developing new antimicrobial agents (Abdelhamid et al., 2016).